![molecular formula C19H17NO6 B2805564 2-((3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)acetamide CAS No. 858762-25-1](/img/structure/B2805564.png)
2-((3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)acetamide
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Description
2-((3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H17NO6 and its molecular weight is 355.346. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Structural Analysis
The crystal structure of related coumarin derivatives has been characterized by X-ray crystallography, highlighting their potential for further chemical and biological studies. For example, the crystal structure of poly[(acetone-O)-3-((3,4-dimethoxyphenyl)(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl)-(2-oxo-2H-chromen-4-olate)sodium] was determined, providing insights into the orthorhombic system and its characteristics (Penkova, Retailleau, & Manolov, 2010).
Anticancer Activity
Several novel coumarin derivatives, including ones with structures related to "2-((3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)acetamide", have been synthesized and evaluated for antitumor activity against human cancer cell lines, showing promising results. For instance, specific derivatives exhibited better inhibitory activity against tumor cells than 5-fluorouracil, suggesting potential as anticancer agents (Shi et al., 2020).
Antioxidant Activity
The antioxidant activity of new coumarin derivatives has been assessed using various methods, demonstrating their potential as antioxidant agents. Compounds synthesized from reactions involving maleic anhydride or mercaptoacetic acid showed comparable activity to known antioxidants like ascorbic acid, highlighting their therapeutic potential (Kadhum, Al-Amiery, Musa, & Mohamad, 2011).
Synthesis and Characterization
Research has focused on synthesizing new coumarin compounds complemented by quantum chemical studies. These studies provide detailed descriptions of molecular orbitals and contribute to understanding the compounds' chemical properties, aiding in the development of further applications (Al-Amiery et al., 2016).
Biological Activities
Studies on the antiestrogenic activity of nonsteroidal coumarin-4-acetamides have shown significant findings. Certain derivatives were synthesized and evaluated for cytotoxic effects against breast cancer cell lines, with some compounds exhibiting potent activity, suggesting potential for development as antiestrogen or cytotoxic agents (Almutairi et al., 2020).
Properties
IUPAC Name |
2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO6/c1-23-15-6-3-11(7-17(15)24-2)14-9-26-16-8-12(25-10-18(20)21)4-5-13(16)19(14)22/h3-9H,10H2,1-2H3,(H2,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZGZADTTCUMFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCC(=O)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.